Cas no 1361511-82-1 (Hydroxy-(4,2',3',6'-tetrachlorobiphenyl-3-yl)-acetic acid)

• Product Name: Hydroxy-(4,2',3',6'-tetrachlorobiphenyl-3-yl)-acetic acid
• CAS No: 1361511-82-1
• MF: C₁₄H₈Cl₄O₃
• MW: 366.023520469666
• CID: 4991472
• Update Time: 2025-06-14

Hydroxy-(4,2',3',6'-tetrachlorobiphenyl-3-yl)-acetic acid Chemical and Physical Properties

Names and Identifiers

• Hydroxy-(4,2',3',6'-tetrachlorobiphenyl-3-yl)-acetic acid

• Inchi： 1S/C14H8Cl4O3/c15-8-2-1-6(5-7(8)13(19)14(20)21)11-9(16)3-4-10(17)12(11)18/h1-5,13,19H,(H,20,21)
• InChI Key： CEWKRRZRTMPAMQ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2C(=CC=C(C=2Cl)Cl)Cl)C=C1C(C(=O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 381
• XLogP3: 5
• Topological Polar Surface Area: 57.5

Additional information on Hydroxy-(4,2',3',6'-tetrachlorobiphenyl-3-yl)-acetic acid

Comprehensive Analysis of Hydroxy-(4,2',3',6'-tetrachlorobiphenyl-3-yl)-acetic acid (CAS No. 1361511-82-1)

The compound Hydroxy-(4,2',3',6'-tetrachlorobiphenyl-3-yl)-acetic acid (CAS No. 1361511-82-1) is a chlorinated biphenyl derivative with significant scientific and industrial relevance. As a member of the polychlorinated biphenyl (PCB) family, this compound has garnered attention due to its unique structural properties and potential applications in various fields, including environmental science, pharmaceuticals, and material chemistry. The presence of hydroxyl and acetic acid functional groups in its structure enhances its reactivity, making it a subject of interest for researchers exploring sustainable chemical synthesis and green chemistry.

In recent years, the scientific community has shown growing interest in chlorinated organic compounds, particularly those with potential biodegradability and low environmental persistence. Hydroxy-(4,2',3',6'-tetrachlorobiphenyl-3-yl)-acetic acid stands out due to its moderate polarity, which influences its solubility and interaction with biological systems. This property has led to investigations into its role as an intermediate in the synthesis of biologically active molecules or as a reference standard in analytical chemistry for detecting PCB metabolites in environmental samples.

The compound's CAS No. 1361511-82-1 is frequently searched in academic databases and patent repositories, reflecting its importance in chemical research. Users often inquire about its synthesis methods, spectroscopic data (such as NMR and IR spectra), and toxicity profile. While not classified as hazardous under standard regulations, its chlorinated nature warrants careful handling in laboratory settings. Researchers are particularly interested in its potential as a building block for designing novel materials with applications in renewable energy or wastewater treatment.

From an environmental perspective, the degradation pathways of Hydroxy-(4,2',3',6'-tetrachlorobiphenyl-3-yl)-acetic acid are a hot topic. Studies focus on microbial degradation and photolytic breakdown, aligning with global efforts to address persistent organic pollutants (POPs). The compound's structural similarity to other PCBs makes it a valuable model for understanding environmental fate and ecotoxicology. Recent advancements in computational chemistry have enabled predictive modeling of its behavior in ecosystems, answering common user queries about its bioaccumulation potential.

In the pharmaceutical domain, derivatives of this compound are explored for their structure-activity relationships (SAR). The hydroxyl and carboxyl groups offer sites for modification, attracting researchers working on drug discovery and medicinal chemistry. Questions about its metabolic pathways or interactions with enzymes are frequently raised in scientific forums, highlighting its relevance to biochemical studies.

For industrial applications, CAS No. 1361511-82-1 is occasionally referenced in patents related to specialty chemicals and high-performance polymers. Its role as a potential cross-linking agent or monomer is under investigation, catering to the demand for advanced materials with tailored properties. Users searching for technical specifications or supplier information often seek data on its purity, stability, and compatibility with other chemicals.

To summarize, Hydroxy-(4,2',3',6'-tetrachlorobiphenyl-3-yl)-acetic acid represents a versatile compound bridging multiple disciplines. Its study contributes to advancements in environmental remediation, material science, and life sciences, addressing contemporary challenges like sustainability and circular economy. As research evolves, this compound will likely remain a focal point for answering critical questions in applied chemistry.